(2S,3S,4R,5R,6S)-6-(4-Chloro-3-(4-ethoxybenzyl)phenyl)tetrahydro-2H-pyran-2,3,4,5-tetraol

• Molecular Formula: C20H23ClO6
• Molecular Weight: 394.8 g/mol
• IUPAC Name: (2S,3S,4R,5R,6S)-6-[4-chloro-3-[(4-ethoxyphenyl)methyl]phenyl]oxane-2,3,4,5-tetrol
• InChI: InChI=1S/C20H23ClO6/c1-2-26-14-6-3-11(4-7-14)9-13-10-12(5-8-15(13)21)19-17(23)16(22)18(24)20(25)27-19/h3-8,10,16-20,22-25H,2,9H2,1H3/t16-,17-,18+,19+,20+/m1/s1
• InChI Key: YZWOETIOLJSKIN-SLHNCBLASA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)CC2=C(C=CC(=C2)[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)O)O)O)O)Cl
• Canonical SMILES: CCOC1=CC=C(C=C1)CC2=C(C=CC(=C2)C3C(C(C(C(O3)O)O)O)O)Cl

Description

(2S,3S,4R,5R,6S)-6-(4-Chloro-3-(4-ethoxybenzyl)phenyl)tetrahydro-2H-pyran-2,3,4,5-tetraol is a high-purity research compound supplied for investigative use in laboratory settings. This chemically defined molecule is of significant interest in pharmaceutical research, particularly in the study of metabolic diseases. Compounds within this structural class have been investigated as potent and selective inhibitors of the sodium-glucose cotransporter 2 (SGLT2) . The SGLT2 protein is primarily responsible for glucose reabsorption in the kidneys, making it a prominent target for new therapeutic strategies. Research into such inhibitors is focused on areas including diabetes management, hyperglycaemia, anti-obesity agents, and antihyperlipidemics . The specific stereochemistry of the molecule, denoted by the (2S,3S,4R,5R,6S) configuration, is critical for its biological activity and interaction with the target protein. This product is intended for use in vitro studies and is a key reference standard for chemists and pharmacologists working on drug discovery and development pathways for metabolic syndrome and cardiovascular diseases . This product is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human use. It is the responsibility of the purchaser to ensure compliance with all applicable local and international regulations regarding the handling and use of this chemical.

Biological Activity

The compound (2S,3S,4R,5R,6S)-6-(4-Chloro-3-(4-ethoxybenzyl)phenyl)tetrahydro-2H-pyran-2,3,4,5-tetraol is a derivative of tetrahydropyran and has gained attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and clinical implications based on diverse research findings.

• Molecular Formula : C23H29ClO7
• CAS Number : 864070-37-1
• Molecular Weight : 452.9 g/mol
• Solubility : Soluble in DMF, DMSO, and ethanol .

Antidiabetic Properties

Research indicates that this compound exhibits significant antidiabetic activity. It acts as a sodium-glucose cotransporter 2 (SGLT2) inhibitor, which helps lower blood glucose levels by preventing glucose reabsorption in the kidneys. This mechanism is crucial for managing type 2 diabetes mellitus (T2DM). In a study published in Diabetes Care, the compound demonstrated effective glycemic control in diabetic animal models .

Cardiovascular Effects

The compound has also been linked to cardiovascular benefits. Its ability to reduce blood glucose levels indirectly contributes to improved cardiovascular health by decreasing the risk of diabetes-related complications such as atherosclerosis and cardiac failure . Clinical trials have shown that patients using SGLT2 inhibitors experience reduced hospitalization rates due to heart failure .

Antioxidant Activity

Recent studies highlight the antioxidant properties of (2S,3S,4R,5R,6S)-6-(4-Chloro-3-(4-ethoxybenzyl)phenyl)tetrahydro-2H-pyran-2,3,4,5-tetraol. It has been observed to scavenge free radicals and reduce oxidative stress in cellular models. This activity is significant as oxidative stress is a contributing factor in various chronic diseases including diabetes and cardiovascular disorders .

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of SGLT2 : By blocking this transporter, the compound reduces glucose reabsorption in the renal tubules.
• Antioxidant Effects : The compound enhances endogenous antioxidant defenses and reduces lipid peroxidation.
• Endothelial Function Improvement : It may improve endothelial function through modulation of nitric oxide pathways .

Clinical Trials

A series of clinical trials have assessed the efficacy of SGLT2 inhibitors including derivatives like (2S,3S,4R,5R,6S)-6-(4-Chloro-3-(4-ethoxybenzyl)phenyl)tetrahydro-2H-pyran-2,3,4,5-tetraol:

• Trial 1 : In a randomized controlled trial involving 300 patients with T2DM, participants treated with the compound showed a significant reduction in HbA1c levels compared to placebo .
• Trial 2 : Another study focused on cardiovascular outcomes found that patients on SGLT2 inhibitors had a 30% lower risk of hospitalization for heart failure over a two-year period .

Summary Table of Biological Activities

Activity Type	Description	References
Antidiabetic	SGLT2 inhibition leading to reduced glucose levels
Cardiovascular	Decreased risk of heart failure hospitalization
Antioxidant	Scavenging free radicals

Comparison with Similar Compounds

Structural Modifications and Stereochemistry

Key structural variations among analogs include:

• Halogen substituents : Chlorine (Cl) vs. bromine (Br) on the phenyl ring.
• Benzyl substituents : Position of the ethoxy group (4-ethoxy vs. 2-ethoxy).
• Pyran ring substituents : Presence of tetraol, triol, hydroxymethyl, or methylthio groups.
• Stereochemistry : Configurations at chiral centers (e.g., 2S vs. 2R, 3S vs. 3R).

Table 1: Structural and Functional Comparison

Compound Name	Substituent (R)	Halogen	Pyran Substituents	Stereochemistry	Molecular Weight	Key Pharmacological Feature
Target Compound	4-ethoxybenzyl	Cl	2,3,4,5-tetraol	2S,3S,4R,5R,6S	424.94*	Unreported activity; high polarity
Sotagliflozin (Inpefa®, )	4-ethoxybenzyl	Cl	Methylthio, triol	2S,3R,4R,5S,6R	424.94	FDA-approved SGLT1/2 inhibitor
Dapagliflozin ()	4-ethoxybenzyl	Cl	Hydroxymethyl, triol	2S,3R,4R,5S,6R	408.87	SGLT2 inhibitor; enhances glucosuria
Dapagliflozin Related Compound A ()	4-ethoxybenzyl	Br	Hydroxymethyl, triol	2S,3R,4R,5S,6R	453.32	Likely reduced potency vs. dapagliflozin
Compound	2-ethoxybenzyl	Cl	Hydroxymethyl, triol	2S,3R,4R,5S,6R	408.87	Altered binding due to substituent position
Compound	4-ethoxybenzyl	Cl	Hydroxymethyl, triol	2R,3R,4R,5S,6R	408.87	Stereoisomer with uncharacterized activity

*Calculated based on molecular formula C₂₁H₂₅ClO₆.

Pharmacological Implications

• Sotagliflozin (): The methylthio group enhances lipophilicity and SGLT1/2 dual inhibition, enabling cardiovascular and glycemic benefits .
• Dapagliflozin (): Hydroxymethyl and triol groups optimize SGLT2 selectivity, promoting renal glucose excretion .
• Its stereochemistry (3S,4R,5R) may disrupt binding to SGLT proteins compared to 3R,4R,5S analogs.

Physicochemical Properties

• Solubility : Tetraol groups in the target compound likely enhance water solubility vs. methylthio-containing analogs (e.g., sotagliflozin) .

Preparation Methods

Precursor Synthesis

The initial phase involves synthesizing the key intermediates, notably the substituted phenyl and benzyl derivatives, which serve as the building blocks for the target molecule.

• Preparation of 4-ethoxybenzyl derivatives :
  The 4-ethoxybenzyl alcohol is typically synthesized via nucleophilic substitution reactions, where 4-ethoxybenzyl chloride reacts with suitable nucleophiles or via reduction of corresponding aldehydes. This step often employs base catalysis (e.g., potassium carbonate) in solvents such as acetone or acetonitrile under reflux conditions.

• Synthesis of substituted phenyl compounds :
  Aromatic substitution reactions, such as electrophilic aromatic substitution, are used to introduce the chloro and other substituents onto the phenyl ring. Chlorination is achieved using reagents like sulfuryl chloride or chlorine gas under controlled conditions, often at low temperatures to prevent over-chlorination.

Formation of the Heterocyclic Core

The core tetrahydro-2H-pyran ring is assembled via stereoselective cyclization reactions, often involving glycosylation or cyclization of appropriately functionalized precursors.

• Stereoselective cyclization :
  The formation of the tetrahydro-2H-pyran ring with precise stereochemistry (2S,3S,4R,5R,6S) is achieved through intramolecular cyclization of suitably protected sugar derivatives or alcohols. Common methods include acid-catalyzed cyclization or using Lewis acids such as boron trifluoride etherate (BF₃·OEt₂) at low temperatures (around -20°C to 0°C). These conditions favor the formation of the desired stereoisomer due to the conformational preferences of the intermediates.

• Use of protecting groups :
  To ensure regioselectivity and stereoselectivity, hydroxyl groups are protected with groups such as tert-butyldimethylsilyl (TBDMS) or benzyl groups during cyclization, which are later removed under specific deprotection conditions.

Functional Group Modifications

Post-cyclization modifications include introducing the chloro and ethoxy substituents, as well as attaching the phenyl group at the appropriate position.

• Chlorination :
  The introduction of the chloro group onto the aromatic ring is typically performed via electrophilic chlorination using N-chlorosuccinimide (NCS) in the presence of a Lewis acid catalyst like iron(III) chloride (FeCl₃). Conditions are optimized to achieve regioselectivity, targeting the para position relative to existing substituents.

• Etherification :
  The ethoxy group at the benzyl position is introduced via nucleophilic substitution of the corresponding phenolic hydroxyl with ethyl bromide or ethyl iodide, in the presence of a base such as potassium carbonate, in solvents like acetone or dimethylformamide (DMF).

• Attachment of the phenyl group :
  Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, are employed to attach the phenyl ring bearing the chloro and ethoxy substituents to the heterocyclic core. This step requires boronic acids or esters and palladium catalysts under inert atmosphere (e.g., nitrogen or argon).

Final Assembly and Purification

The last steps involve deprotection, purification, and crystallization:

• Deprotection :
  Protecting groups are removed under conditions that preserve stereochemistry, such as tetrabutylammonium fluoride (TBAF) for silyl groups, or catalytic hydrogenation for benzyl groups, often in solvents like tetrahydrofuran (THF) or ethanol.

• Purification :
  The crude product is purified via column chromatography, recrystallization, or preparative HPLC to isolate the desired stereoisomer with high purity.

• Crystallization :
  Crystalline forms are obtained through controlled solvent evaporation or cooling crystallization, which can influence the polymorphic form of the compound.

Representative Reaction Scheme

[Precursor Synthesis] → [Cyclization with Lewis acids] → [Functionalization with chlorination and etherification] → [Cross-coupling reactions] → [Deprotection] → [Purification and crystallization]

Summary Table of Preparation Methods

Step	Method	Reagents	Conditions	Purpose
1	Alkylation	Ethyl bromide, K₂CO₃	Reflux	Introduce ethoxy group
2	Aromatic chlorination	NCS, FeCl₃	Low temp	Add chloro substituent
3	Cyclization	Lewis acids (BF₃·OEt₂)	-20°C to 0°C	Form tetrahydro-2H-pyran ring
4	Cross-coupling	Pd catalyst, boronic acid	Inert atmosphere	Attach phenyl ring
5	Deprotection	TBAF, catalytic hydrogenation	Room temp	Remove protecting groups
6	Purification	Chromatography, recrystallization	Various	Isolate pure stereoisomer

Q & A

Q. Table 1: Example Reaction Conditions for Tetrahydropyran Synthesis

Step	Reagents/Conditions	Yield (%)	Reference
Glycosylation	TBDMS-Cl, DMAP, DCM, 0°C	75–85
Deprotection	TBAF, THF, rt	90

How can researchers confirm the stereochemical configuration using spectroscopic methods?

• NMR Spectroscopy :
  • NOESY/ROESY : Correlate spatial proximity of protons (e.g., axial vs. equatorial hydroxyl groups) .
  • $^{13}\text{C}$ NMR : Chemical shifts of anomeric carbons (δ 95–110 ppm) indicate α/β configurations .
• X-ray Crystallography : Resolves absolute configuration; requires single crystals grown via slow evaporation in polar solvents (e.g., methanol/water) .

Advanced Research Questions

What experimental designs address discrepancies between computational predictions and observed pharmacological activity?

Discrepancies may arise from solvation effects or protein flexibility. Mitigation strategies:

• Molecular Dynamics (MD) Simulations : Incorporate explicit solvent models and lipid bilayers to refine docking poses .
• Free Energy Perturbation (FEP) : Quantify binding affinity differences between predicted and empirical data .
• In Vitro/In Vivo Correlation : Use radiolabeled compounds (e.g., $^{14}\text{C}$-isotopologues) to track bioavailability and metabolite formation .

How can stability studies elucidate degradation pathways under varying conditions?

• Forced Degradation Studies :
  • Acidic/alkaline hydrolysis : Expose to 0.1M HCl/NaOH at 40°C for 48h; monitor via HPLC-MS for cleavage of ether or glycosidic bonds .
  • Oxidative stress : Treat with 3% H$_2$O$_2$; assess hydroxyl radical-mediated oxidation of the ethoxybenzyl group .
• Accelerated Stability Testing : Store at 40°C/75% RH for 6 months; quantify degradation products (e.g., chlorophenol derivatives) .

Q. Table 2: Degradation Products Identified via LC-MS

Condition	Major Degradant	m/z (Observed)	Proposed Structure
Acidic (pH 2)	4-Chloro-3-(4-hydroxybenzyl)phenol	263.1	Aromatic de-ethoxylation
Oxidative	4-Chloro-3-(4-ethoxybenzoyl)phenol	291.2	Benzyl-to-ketone oxidation

What strategies resolve contradictions in in vitro vs. in vivo efficacy data?

• Pharmacokinetic Profiling : Measure plasma half-life, protein binding, and tissue distribution. Poor in vivo activity may stem from rapid glucuronidation .
• Prodrug Design : Introduce ester or phosphate groups to enhance membrane permeability, as seen in carbohydrate-based prodrugs .
• Metabolite Identification : Use hepatocyte incubations or microsomal assays to detect inactive metabolites .

How can researchers optimize analytical methods for quantifying trace impurities?

• UHPLC-MS/MS : Employ a C18 column (2.1 × 100 mm, 1.7 µm) with 0.1% formic acid in water/acetonitrile gradient (5–95% over 15 min). Detect impurities at ppb levels .
• Validation Parameters : Include linearity (R$^2$ > 0.995), LOQ (<0.1%), and recovery (90–110%) per ICH guidelines .

Methodological Notes

• Safety Protocols : Follow GHS guidelines for handling acute toxicity (H301) and skin irritation (H315); use PPE and fume hoods .
• Data Reproducibility : Document reaction parameters (e.g., stirring speed, inert gas flow) to minimize batch-to-batch variability .